Cas no 2034244-93-2 (Ethyl 2-[[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]amino]-4-thiazolecarboxylate)

• Product Name: Ethyl 2-[[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]amino]-4-thiazolecarboxylate
• CAS No: 2034244-93-2
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 6452118
• Update Time: 2025-06-08

Ethyl 2-[[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]amino]-4-thiazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• DWDZKKRDBSAFIT-UHFFFAOYSA-N
• 4-Thiazolecarboxylic acid, 2-[[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]amino]-, ethyl ester
• Ethyl 2-[[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]amino]-4-thiazolecarboxylate

• Inchi： 1S/C16H17N3O4S/c1-2-22-15(21)12-9-24-16(18-12)19-14(20)11-5-6-17-13(7-11)23-8-10-3-4-10/h5-7,9-10H,2-4,8H2,1H3,(H,18,19,20)
• InChI Key： DWDZKKRDBSAFIT-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)N=C1NC(C1C=CN=C(OCC2CC2)C=1)=O

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• pka: 4.60±0.70(Predicted)

Additional information on Ethyl 2-[[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]amino]-4-thiazolecarboxylate

Research Brief on Ethyl 2-[[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]amino]-4-thiazolecarboxylate (CAS: 2034244-93-2)

Ethyl 2-[[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]amino]-4-thiazolecarboxylate (CAS: 2034244-93-2) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazole and pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of Ethyl 2-[[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]amino]-4-thiazolecarboxylate, with particular emphasis on its role as a kinase inhibitor. Kinases are critical targets in drug discovery due to their involvement in numerous signaling pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary in vitro assays have demonstrated that this compound exhibits selective inhibitory activity against specific kinase isoforms, suggesting its potential as a lead compound for further development.

In addition to its kinase inhibitory properties, Ethyl 2-[[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]amino]-4-thiazolecarboxylate has been investigated for its pharmacokinetic and pharmacodynamic profiles. Early-stage preclinical studies indicate favorable absorption and distribution characteristics, although further optimization may be required to enhance metabolic stability and reduce potential off-target effects. Molecular docking simulations have provided insights into the binding interactions between this compound and its target proteins, offering a structural basis for future derivatization efforts.

The therapeutic potential of Ethyl 2-[[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]amino]-4-thiazolecarboxylate extends beyond kinase inhibition. Recent publications have explored its application in infectious disease models, where it has shown activity against certain bacterial and viral pathogens. These findings underscore the versatility of this compound and its potential as a multi-target therapeutic agent. However, comprehensive in vivo studies are still needed to validate these observations and assess its safety profile.

In conclusion, Ethyl 2-[[[2-(cyclopropylmethoxy)-4-pyridinyl]carbonyl]amino]-4-thiazolecarboxylate (CAS: 2034244-93-2) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and diverse biological activities make it a valuable tool for understanding complex biological pathways and developing novel therapeutics. Future research should focus on optimizing its pharmacological properties and expanding its therapeutic applications through rigorous preclinical and clinical evaluations.